Cas no 866011-06-5 (2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide)
2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2,4,6-triisopropyl-N-[3-methyl-1,3-thiazol-2(3H)-yliden]benzenesulfonamide
- N-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide
- 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide
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- Inchi: 1S/C19H28N2O2S2/c1-12(2)15-10-16(13(3)4)18(17(11-15)14(5)6)25(22,23)20-19-21(7)8-9-24-19/h8-14H,1-7H3
- InChI Key: URLKLFDMLFIACA-UHFFFAOYSA-N
- SMILES: C1(S(N=C2N(C)C=CS2)(=O)=O)=C(C(C)C)C=C(C(C)C)C=C1C(C)C
2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T168385-25mg |
2,4,6-Triisopropyl-N-[3-methyl-1,3-thiazol-2(3H)-yliden]benzenesulfonamide |
866011-06-5 | 25mg |
$ 230.00 | 2022-06-03 | ||
| TRC | T168385-50mg |
2,4,6-Triisopropyl-N-[3-methyl-1,3-thiazol-2(3H)-yliden]benzenesulfonamide |
866011-06-5 | 50mg |
$ 380.00 | 2022-06-03 | ||
| A2B Chem LLC | AI77556-1mg |
N-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide |
866011-06-5 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI77556-5mg |
N-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide |
866011-06-5 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI77556-10mg |
N-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide |
866011-06-5 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI77556-500mg |
N-[(2Z)-3-methyl-2,3-dihydro-1,3-thiazol-2-ylidene]-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide |
866011-06-5 | >90% | 500mg |
$720.00 | 2024-04-19 |
2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide
Latest Research Insights on 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide (CAS: 866011-06-5)
The compound 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide (CAS: 866011-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.
Recent studies have highlighted the role of 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting protein kinases, suggesting its potential as a lead compound for developing novel anti-cancer therapies. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and its target, providing a structural basis for further optimization.
In addition to its kinase inhibitory activity, research has explored the compound's pharmacokinetic properties. A preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed favorable bioavailability and metabolic stability in rodent models, though challenges remain in optimizing its solubility for clinical translation. Computational modeling has been employed to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, guiding the design of derivatives with improved drug-like properties.
The synthetic routes to 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide have also been refined in recent years. A 2024 protocol published in Organic Process Research & Development described a scalable, high-yield synthesis using palladium-catalyzed cross-coupling reactions, addressing previous limitations in large-scale production. This advancement is critical for enabling further pharmacological evaluation and potential commercialization.
Emerging applications extend beyond oncology, with preliminary data indicating activity against neglected tropical diseases. A collaborative study between academic and industry researchers (Nature Communications, 2024) identified the compound's ability to disrupt parasite-specific metabolic pathways, positioning it as a candidate for antiparasitic drug development. These findings underscore the versatility of 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide as a scaffold for multifunctional therapeutics.
In conclusion, the body of research on 2,4,6-Triisopropyl-N-3-methyl-1,3-thiazol-2(3H)-ylidenbenzenesulfonamide (866011-06-5) demonstrates its growing importance in medicinal chemistry. While challenges in formulation and specificity persist, the compound's unique pharmacophore and diverse biological activities make it a promising candidate for further development. Future directions include structure-activity relationship studies to enhance selectivity and the exploration of combination therapies to maximize therapeutic outcomes.
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